Cas no 10242-13-4 (2H-1-Benzopyran-3-carboxylicacid, 6-methyl-2-oxo-)

• Product Name: 2H-1-Benzopyran-3-carboxylicacid, 6-methyl-2-oxo-
• CAS No: 10242-13-4
• MF: C₁₁H₈O₄
• MW: 204.178823471069
• CID: 175396
• PubChem ID: 25090
• Update Time: 2025-09-21

2H-1-Benzopyran-3-carboxylicacid, 6-methyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carboxylicacid, 6-methyl-2-oxo-
• 2-Oxo-6-methyl-2H-1-benzopyran-3-carboxylic acid
• 6-methyl-2-oxochromene-3-carboxylic acid
• 6-Methyl-2-oxo-2H-chromene-3-carboxylic acid
• 6-methyl-2-oxo-2H-chromene-3-carboxylicacid
• CHEMBL577123
• PD182973
• 6-Methyl-2-oxo-2H-1-benzopyran-3-carboxylic acid
• SH8
• 6-methyl-2-oxidanylidene-chromene-3-carboxylic acid
• MFCD01662452
• SCHEMBL2808135
• AKOS002679479
• SH7
• LFW
• 2H-1-BENZOPYRAN-3-CARBOXYLIC ACID, 6-METHYL-2-OXO-
• F3165-0705
• BRN 0172386
• DTXSID00145066
• SY301814
• HMS1622M11
• VU0511228-1
• 5-18-08-00343 (Beilstein Handbook Reference)
• FJICLQQBBFWGMZ-UHFFFAOYSA-N
• 10242-13-4
• BDBM50303488

• Inchi： 1S/C11H8O4/c1-6-2-3-9-7(4-6)5-8(10(12)13)11(14)15-9/h2-5H,1H3,(H,12,13)
• InChI Key： FJICLQQBBFWGMZ-UHFFFAOYSA-N
• SMILES： O1C(C(C(=O)O)=CC2C=C(C)C=CC1=2)=O

Computed Properties

• Exact Mass: 204.04224
• Monoisotopic Mass: 204.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.421
• Boiling Point: 395.7°Cat760mmHg
• Flash Point: 161.4°C
• Refractive Index: 1.623
• PSA: 63.6
• LogP: 1.79960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives